4-chloro-N-(2-isopropoxyphenyl)benzamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 4-chloro-N-(2-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C16H16ClNO2/c1-11(2)20-15-6-4-3-5-14(15)18-16(19)12-7-9-13(17)10-8-12/h3-11H,1-2H3,(H,18,19)
• InChI Key: AONBMQOQVIRXJW-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)Cl

Description

4-chloro-N-(2-isopropoxyphenyl)benzamide, also known as 4CPRC, is a research chemical that belongs to the benzamide class of compounds. It is a synthetic substance that is used in scientific research for its potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 4-chloro-N-(2-isopropoxyphenyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, pain, and fever. By inhibiting the activity of COX enzymes, 4-chloro-N-(2-isopropoxyphenyl)benzamide may reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
4-chloro-N-(2-isopropoxyphenyl)benzamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal studies. It has also been shown to be neuroprotective and to improve cognitive function in animal models of neurodegenerative diseases. Additionally, it has been shown to have a low toxicity profile in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-(2-isopropoxyphenyl)benzamide in lab experiments is its potential therapeutic benefits. It may be useful in studying the mechanisms of inflammation, pain, and fever, as well as in studying neurodegenerative diseases. Additionally, it has a low toxicity profile, which makes it a safer alternative to other compounds.
One limitation of using 4-chloro-N-(2-isopropoxyphenyl)benzamide in lab experiments is its limited availability. It is a research chemical that is not widely available, which may make it difficult to obtain for some researchers. Additionally, its potential therapeutic benefits have not been fully established, which may limit its usefulness in certain areas of research.

Future Directions

There are several future directions for the study of 4-chloro-N-(2-isopropoxyphenyl)benzamide. One direction is to further investigate its potential therapeutic benefits in the treatment of neurodegenerative diseases. Another direction is to study its effects on other physiological systems, such as the cardiovascular and immune systems. Additionally, it may be useful to study its potential interactions with other compounds, such as other anti-inflammatory drugs or neuroprotective agents. Finally, it may be useful to develop new synthesis methods for 4-chloro-N-(2-isopropoxyphenyl)benzamide that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 4-chloro-N-(2-isopropoxyphenyl)benzamide involves the reaction of 4-chlorobenzoic acid with 2-isopropoxyaniline in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

4-chloro-N-(2-isopropoxyphenyl)benzamide is used in scientific research for its potential therapeutic benefits. It has been studied for its anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been studied for its potential use as a diagnostic tool in imaging studies.